

experimental setup for testing the neurotoxicity of sulfonamides

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N*-octylbenzenesulfonamide

CAS No.: 16358-32-0

Cat. No.: B107195

[Get Quote](#)

Application Notes & Protocols

Topic: Experimental Setup for Testing the Neurotoxicity of Sulfonamides

Audience: Researchers, scientists, and drug development professionals.

A Multi-tiered Approach to Unraveling the Neurotoxicity of Sulfonamides: From In Vitro Mechanisms to In Vivo Consequences

Introduction

Sulfonamide antibiotics, a cornerstone of antimicrobial therapy for decades, are not without their complexities.^{[1][2]} Beyond their well-documented hypersensitivity reactions, a growing body of evidence points towards potential neurotoxic side effects, ranging from dizziness and headaches to more severe manifestations like encephalopathy and psychosis.^{[3][4]} The precise molecular mechanisms underpinning these neurological adverse events remain largely enigmatic, presenting a significant challenge in drug development and clinical practice. This


guide provides a comprehensive experimental framework for researchers to systematically investigate the neurotoxic potential of sulfonamides. We will delve into a multi-tiered approach, beginning with high-throughput in vitro screening to elucidate cellular and molecular mechanisms, followed by a robust in vivo model to assess organism-level neurobehavioral effects. This integrated strategy is designed to provide a holistic understanding of sulfonamide-induced neurotoxicity, ultimately aiding in the development of safer therapeutic agents.

The central hypothesis guiding this experimental design is that sulfonamide neurotoxicity is, at least in part, mediated by the generation of reactive metabolites that induce oxidative stress, mitochondrial dysfunction, and subsequent neuronal apoptosis.^{[5][6][7][8]} To rigorously test this, we will employ a combination of established cell-based assays and a powerful vertebrate model system.

Part 1: In Vitro Assessment of Sulfonamide Neurotoxicity in a Human Neuronal Cell Line

For our in vitro investigations, we will utilize the SH-SY5Y human neuroblastoma cell line, a widely accepted and well-characterized model in neurotoxicity studies.^{[9][10][11]} These cells, upon differentiation, exhibit many characteristics of mature neurons, providing a relevant physiological context for assessing neurotoxic insults.

Experimental Workflow: In Vitro Neurotoxicity Assessment



[Click to download full resolution via product page](#)

Caption: Workflow for in vitro sulfonamide neurotoxicity testing.

Detailed Protocols: In Vitro Assays

1. SH-SY5Y Cell Culture and Differentiation

- Objective: To prepare neuron-like cells for neurotoxicity assessment.
- Protocol:
 - Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco's Modified Eagle Medium (DMEM) and Ham's F-12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% non-essential amino acids.

- Maintain cells in a humidified incubator at 37°C with 5% CO₂.
- For differentiation, seed cells onto collagen-coated plates or coverslips.
- Once cells reach 70-80% confluency, reduce the FBS concentration to 1% and add 10 µM all-trans-retinoic acid (RA) to the culture medium.
- Continue differentiation for 5-7 days, replacing the medium with fresh RA-containing medium every 2-3 days. Differentiated cells will exhibit a neuronal morphology with extended neurites.

2. Sulfonamide Exposure

- Objective: To treat differentiated SH-SY5Y cells with a range of sulfonamide concentrations.
- Protocol:
 - Prepare stock solutions of the test sulfonamide(s) in a suitable solvent (e.g., DMSO).
 - On the day of the experiment, prepare serial dilutions of the sulfonamide in the cell culture medium. Ensure the final solvent concentration is consistent across all treatment groups and does not exceed 0.1% (v/v).
 - Remove the differentiation medium from the cells and replace it with the sulfonamide-containing medium.
 - Include a vehicle control group (medium with solvent only) and a positive control (e.g., a known neurotoxin like rotenone).
 - Incubate the cells for various time points (e.g., 24, 48, 72 hours) to assess both acute and chronic toxicity.

3. Cell Viability Assessment: MTT Assay

- Objective: To quantify the effect of sulfonamides on cell metabolic activity, an indicator of cell viability.
- Protocol:

- Following the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well at a final concentration of 0.5 mg/mL.
- Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
- Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).
- Measure the absorbance at 570 nm using a microplate reader.
- Express cell viability as a percentage of the vehicle-treated control.

4. Membrane Integrity Assessment: LDH Assay

- Objective: To measure the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.
- Protocol:
 - After the incubation period, collect the cell culture supernatant.
 - Use a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.
 - Briefly, mix the supernatant with the LDH assay reagent and incubate at room temperature.
 - Measure the absorbance at the recommended wavelength (typically 490 nm).
 - Calculate the percentage of LDH release relative to a positive control (cells lysed to achieve maximum LDH release).

5. Oxidative Stress Assessment: ROS Production

- Objective: To quantify the generation of intracellular reactive oxygen species (ROS).
- Protocol:

- At the end of the treatment period, load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorofluorescein diacetate (DCFH-DA), at a final concentration of 10 μ M.
- Incubate for 30 minutes at 37°C in the dark.
- Wash the cells with phosphate-buffered saline (PBS) to remove excess probe.
- Measure the fluorescence intensity using a fluorescence microplate reader or a fluorescence microscope.
- Increased fluorescence indicates higher levels of intracellular ROS.

6. Mitochondrial Health Assessment: Mitochondrial Membrane Potential (MMP)

- Objective: To assess mitochondrial dysfunction by measuring changes in the mitochondrial membrane potential.
- Protocol:
 - Following sulfonamide treatment, incubate the cells with a fluorescent cationic dye, such as tetramethylrhodamine, methyl ester (TMRM), at a concentration of 100 nM for 30 minutes at 37°C.
 - In healthy cells with a high MMP, TMRM will accumulate in the mitochondria, resulting in bright red fluorescence.
 - In apoptotic or metabolically stressed cells, the MMP is reduced, leading to decreased TMRM accumulation and a dimmer fluorescence signal.
 - Capture images using a fluorescence microscope and quantify the fluorescence intensity per cell.

7. Apoptosis Assessment: Caspase-3/7 Activation

- Objective: To detect the activation of executioner caspases, a hallmark of apoptosis.
- Protocol:

- Utilize a commercially available luminescent or fluorescent assay kit for caspase-3/7 activity.
- After treatment, lyse the cells and add the caspase-3/7 substrate.
- Incubate at room temperature to allow for the cleavage of the substrate by active caspases.
- Measure the resulting luminescence or fluorescence signal using a microplate reader.
- An increased signal indicates a higher level of caspase-3/7 activity and apoptosis.


Data Presentation: In Vitro Results

Assay	Endpoint Measured	Expected Outcome with Neurotoxic Sulfonamide
MTT	Cell Viability	Dose-dependent decrease
LDH	Membrane Integrity	Dose-dependent increase in LDH release
ROS Production	Oxidative Stress	Dose-dependent increase in fluorescence
MMP	Mitochondrial Health	Dose-dependent decrease in fluorescence
Caspase-3/7	Apoptosis	Dose-dependent increase in activity

Part 2: In Vivo Assessment of Sulfonamide Neurotoxicity using the Zebrafish Model

To bridge the gap between in vitro findings and potential organism-level effects, we will employ the zebrafish (*Danio rerio*) model.^[12] Zebrafish are a powerful tool for developmental neurotoxicity testing due to their genetic homology with humans, transparent embryos allowing for direct observation of neural development, and rapid development, which enables high-throughput screening.^{[13][14][15][16]}

Experimental Workflow: In Vivo Neurotoxicity Assessment



[Click to download full resolution via product page](#)

Caption: Workflow for in vivo sulfonamide neurotoxicity testing in zebrafish.

Detailed Protocols: In Vivo Assays

1. Zebrafish Husbandry and Embryo Exposure

- Objective: To expose zebrafish embryos to sulfonamides during a critical period of nervous system development.
- Protocol:
 - Maintain adult zebrafish according to standard protocols.
 - Collect freshly fertilized embryos and place them in embryo medium.

- At 24 hours post-fertilization (hpf), transfer healthy embryos into 24-well plates, with one embryo per well.
- Prepare a range of sulfonamide concentrations in the embryo medium.
- Expose the embryos to the test compounds from 24 hpf to 120 hpf (5 days post-fertilization, dpf).
- Include a vehicle control group.
- Monitor for any developmental abnormalities or mortality daily.

2. Neurobehavioral Assessment: Photomotor Response (PMR)

- Objective: To assess larval locomotor activity in response to light changes, a sensitive indicator of neurological function.
- Protocol:
 - At 5 dpf, place the larvae in a 96-well plate.
 - Use an automated behavioral tracking system (e.g., DanioVision).^[17]
 - Acclimate the larvae to the dark for a period of time.
 - Subject the larvae to alternating periods of light and dark.
 - The system will record the distance moved and velocity of each larva.
 - Analyze the data to determine if the sulfonamide exposure alters the normal locomotor response to light stimuli.

3. Neurobehavioral Assessment: Thigmotaxis

- Objective: To evaluate anxiety-like behavior by measuring the tendency of larvae to remain near the edges of a novel environment.
- Protocol:

- At 5 dpf, place individual larvae in the center of a circular arena.
- Record the swimming behavior for a defined period (e.g., 5 minutes) using a video tracking system.
- Analyze the amount of time spent in the central versus the peripheral zones of the arena.
- An increase in thigmotaxis (more time spent in the periphery) can be indicative of an anxiogenic effect.

4. Histological Analysis: TUNEL Assay for Apoptosis

- Objective: To visualize and quantify apoptotic cells in the developing brain.
- Protocol:
 - At 5 dpf, fix the larvae in 4% paraformaldehyde.
 - Perform a whole-mount TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay using a commercially available kit.
 - This technique labels the fragmented DNA of apoptotic cells.
 - Mount the stained larvae and image the brain region using a confocal or fluorescence microscope.
 - Quantify the number of TUNEL-positive cells in specific brain regions to identify areas particularly susceptible to sulfonamide-induced apoptosis.

5. Molecular Analysis: qRT-PCR for Gene Expression


- Objective: To investigate changes in the expression of genes related to neurotoxicity.
- Protocol:
 - At 5 dpf, pool larvae from each treatment group and extract total RNA.
 - Synthesize cDNA using reverse transcriptase.

- Perform quantitative real-time PCR (qRT-PCR) using primers for target genes such as:
 - bax and bcl2 (apoptosis regulation)
 - sod1 and cat (oxidative stress response)
 - gfap (astrocytic activation, a marker of neural injury)
- Normalize the expression levels to a stable housekeeping gene (e.g., β -actin).
- Analyze the fold change in gene expression relative to the control group.

Part 3: Data Integration and Interpretation

The strength of this multi-tiered approach lies in the integration of data from both in vitro and in vivo models. A sulfonamide demonstrating dose-dependent cytotoxicity, induction of oxidative stress, mitochondrial dysfunction, and apoptosis in SH-SY5Y cells, coupled with behavioral abnormalities and evidence of neuronal apoptosis in zebrafish, would provide strong evidence for its neurotoxic potential.

Signaling Pathway Implicated in Sulfonamide Neurotoxicity



[Click to download full resolution via product page](#)

Caption: Proposed signaling pathway for sulfonamide-induced neurotoxicity.

Conclusion

The experimental framework outlined in these application notes provides a robust and comprehensive strategy for evaluating the neurotoxicity of sulfonamides. By systematically progressing from mechanistic in vitro studies to functional in vivo assessments, researchers can gain a deeper understanding of the potential neurological risks associated with this important class of antibiotics. The insights gained from these studies will be invaluable for guiding the development of safer sulfonamide derivatives and for informing clinical risk-benefit assessments.

References

- Bhatt, P., & T. S. S. (2021). Neurotoxic effects associated with antibiotic use: management considerations. *Postgraduate Medical Journal*. [[Link](#)]
- Ibeanu, G. C., et al. (2021). Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate-induced oxidative injury. *Biomedical Reports*. [[Link](#)]
- Selderslaghs, I. W. T., et al. (2012). In vitro and in vivo models for developmental neurotoxicity screening. *ResearchGate*. [[Link](#)]
- Rieder, M. J., et al. (1988). Synthesis and in vitro toxicity of hydroxylamine metabolites of sulfonamides. *Journal of Pharmacology and Experimental Therapeutics*. [[Link](#)]
- Creative Biolabs. (n.d.). Evaluation Models & Applications of Drug Neurotoxicity. Creative Biolabs. [[Link](#)]
- Innoprot. (n.d.). Neurotoxicity Assay. Innoprot. [[Link](#)]
- ZeClinics. (2025). Zebrafish Models for Developmental Neurotoxicity Studies. ZeClinics. [[Link](#)]
- Sgaravatti, A. M., et al. (2010). Neurological Damage in MSUD: The Role of Oxidative Stress. *Journal of the Neurological Sciences*. [[Link](#)]
- Teixeira, A. P., et al. (2021). The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess β -Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis. *bioRxiv*. [[Link](#)]

- Trepanier, L. A., et al. (1997). An in vitro investigation of predisposition to sulphonamide idiosyncratic toxicity in dogs. Veterinary Immunology and Immunopathology. [\[Link\]](#)
- National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Sulfonamides. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. National Institutes of Health. [\[Link\]](#)
- Axion BioSystems. (n.d.). Validation of a structure-function assay for neurotoxicity in primary and hiPSC-derived neurons. Axion BioSystems. [\[Link\]](#)
- Rieder, M. J., et al. (1991). Diagnosis of sulfonamide hypersensitivity reactions by in-vitro "rechallenge" with hydroxylamine metabolites. Annals of Internal Medicine. [\[Link\]](#)
- InVivo Biosystems. (n.d.). Zebrafish Neurotoxicity Analysis. InVivo Biosystems. [\[Link\]](#)
- EPFL. (2013). Antibiotics: A new understanding of sulfonamide nervous system side effects. EurekAlert!. [\[Link\]](#)
- Obayes, H. R., et al. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Molecular Structure. [\[Link\]](#)
- Ganeshpurkar, A., et al. (2022). Neuropharmacological Assessment of Sulfonamide Derivatives of Para-Aminobenzoic Acid through In Vivo and In Silico Approaches. Pharmaceuticals. [\[Link\]](#)
- Yousef, F., et al. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal. [\[Link\]](#)
- Yun, M. K., et al. (2012). The sulfonamide group as a structural alert: A distorted story? Journal of Medicinal Chemistry. [\[Link\]](#)
- Węsierska, E., et al. (2022). Sulfonamide metformin derivatives induce mitochondrial-associated apoptosis and cell cycle arrest in breast cancer cells. Chemico-Biological Interactions. [\[Link\]](#)
- Parng, C., et al. (2002). Zebrafish as a model for developmental neurotoxicity testing. Neurotoxicology and Teratology. [\[Link\]](#)

- National Research Council (US) Committee on Toxicity Testing. (2007). Testing for Neurotoxicity. In Toxicity Testing in the 21st Century: A Vision and a Strategy. National Academies Press (US). [[Link](#)]
- Chauvet, C., et al. (2022). The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. Neurotoxicology. [[Link](#)]
- Thong-asa, W., et al. (2022). Neuroprotective Properties of Bis-Sulfonamide Derivatives Against 6-OHDA-Induced Parkinson's Model via Sirtuin 1 Activity and in silico Pharmacokinetic Properties. Pharmaceuticals. [[Link](#)]
- Kruman, I. I., & Schwartz, L. M. (1998). Ceramide-mediated and isoquinolinesulfonamide-sensitive pathways of neuronal death: anything in common? Journal of Neuroscience Research. [[Link](#)]
- Ganeshpurkar, A., et al. (2022). Neuropharmacological Assessment of Sulfonamide Derivatives of Para-Aminobenzoic Acid through In Vivo and In Silico Approaches. ResearchGate. [[Link](#)]
- Genis, C., et al. (2013). Effect of sulfonamides as carbonic anhydrase VA and VB inhibitors on mitochondrial metabolic energy conversion. Biochimica et Biophysica Acta (BBA) - Bioenergetics. [[Link](#)]
- El-Naggar, M., et al. (2022). Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. ACS Omega. [[Link](#)]
- El-Mowafy, M., et al. (2019). Role of Oxidative Stress in Hypersensitivity Reactions to Sulfonamides. The Journal of Clinical Pharmacology. [[Link](#)]
- Bailey, J. M., et al. (2014). Zebrafish as a Model for Developmental Neurotoxicity Assessment: The Application of the Zebrafish in Defining the Effects of Arsenic, Methylmercury, or Lead on Early Neurodevelopment. Toxics. [[Link](#)]
- Radio, N. M., & Mundy, W. R. (2008). A Neuronal and Astrocyte Co-Culture Assay for High Content Analysis of Neurotoxicity. Journal of Visualized Experiments. [[Link](#)]

- Kalghatgi, S., et al. (2013). Do antibiotics cause mitochondrial and immune cell dysfunction? A literature review. Journal of Antimicrobial Chemotherapy. [\[Link\]](#)
- Lundqvist, J. (2018). Neuroblastoma SH-SY5Y and neural progenitor C17.2 cell lines as models for neurotoxicological studies. DiVA portal. [\[Link\]](#)
- Matuszewska, M., et al. (2023). Sulphonamide derivatives with a triazine core as novel inducers of apoptosis and pyroptosis in glioblastoma multiforme cells. Scientific Reports. [\[Link\]](#)
- Tirri, M., et al. (2022). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. Toxics. [\[Link\]](#)
- Stuart, C. E., & Segal, D. M. (2018). Antibiotics May Trigger Mitochondrial Dysfunction Inducing Psychiatric Disorders. Journal of Neurology and Neurological Disorders. [\[Link\]](#)
- Teixeira, A. P., et al. (2021). The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess β -Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis. ResearchGate. [\[Link\]](#)
- Găman, M. A., et al. (2023). Synergism of Synthetic Sulfonamides and Natural Antioxidants for the Management of Diabetes Mellitus Associated with Oxidative Stress. Antioxidants. [\[Link\]](#)
- Kumar, A., et al. (2022). Neurodegeneration, Mitochondria, and Antibiotics. Biomolecules. [\[Link\]](#)
- Biobide. (n.d.). Zebrafish in Neurotoxicity Screening: A Predictive Model for Safer Drug Development. Biobide. [\[Link\]](#)
- Kovalevich, J., & Langford, D. (2012). Considerations for the Use of SH-SY5Y Neuroblastoma Cells in Neurobiology. Methods in Molecular Biology. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. openaccesspub.org](https://openaccesspub.org) [openaccesspub.org]
- [2. researchgate.net](https://researchgate.net) [researchgate.net]
- [3. Neurotoxic effects associated with antibiotic use: management considerations - PMC](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [4. Antibiotics: A new understanding of sulfonamide nervous system side effects | EurekAlert!](https://eurekalert.org/) [eurekalert.org]
- [5. Synthesis and in vitro toxicity of hydroxylamine metabolites of sulfonamides - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [6. An in vitro investigation of predisposition to sulphonamide idiosyncratic toxicity in dogs - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [7. Diagnosis of sulfonamide hypersensitivity reactions by in-vitro "rechallenge" with hydroxylamine metabolites - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [8. Role of Oxidative Stress in Hypersensitivity Reactions to Sulfonamides - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [9. The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess \$\beta\$ -Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis | bioRxiv](https://www.biorxiv.org/content/10.1101/2025.05.20.654888v1) [[biorxiv.org](https://www.biorxiv.org/content/10.1101/2025.05.20.654888v1)]
- [10. The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [11. researchgate.net](https://researchgate.net) [researchgate.net]
- [12. researchgate.net](https://researchgate.net) [researchgate.net]
- [13. Zebrafish Models for Developmental Neurotoxicity Studies | ZeClinics](https://zeclinics.com/) [zeclinics.com]
- [14. Zebrafish as a model for developmental neurotoxicity testing - PubMed](https://pubmed.ncbi.nlm.nih.gov/300000000/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/300000000/)]
- [15. mdpi.com](https://mdpi.com) [mdpi.com]
- [16. Zebrafish neurotoxicity screening for drug safety | ZeClinics](https://zeclinics.com/) [zeclinics.com]
- [17. invivobiosystems.com](https://invivobiosystems.com) [invivobiosystems.com]
- To cite this document: BenchChem. [experimental setup for testing the neurotoxicity of sulfonamides]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b107195/docs#experimental-setup-for-testing-the-neurotoxicity-of-sulfonamides>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)